Cas no 1396683-52-5 (3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine)

3-Bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a bromo group and a functionalized azetidine moiety. The structure incorporates a 1,2,4-oxadiazole ring linked to a 2-methoxyphenyl group, enhancing its potential as a versatile intermediate in medicinal chemistry. Its rigid azetidine scaffold and electron-rich aromatic systems may contribute to improved binding affinity in drug discovery applications, particularly for targeting protein-protein interactions or enzyme inhibition. The bromo substituent offers a handle for further derivatization via cross-coupling reactions, while the oxadiazole ring provides metabolic stability. This compound is suited for exploratory research in developing bioactive molecules.
3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine structure
1396683-52-5 structure
Product Name:3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
CAS No:1396683-52-5
MF:C19H17BrN4O3
MW:429.267283201218
CID:6444823
Update Time:2025-06-08

3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
    • (5-bromopyridin-3-yl)-[3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
    • Inchi: 1S/C19H17BrN4O3/c1-26-16-5-3-2-4-12(16)7-17-22-18(27-23-17)14-10-24(11-14)19(25)13-6-15(20)9-21-8-13/h2-6,8-9,14H,7,10-11H2,1H3
    • InChI Key: XGHWOMQIYBRGQM-UHFFFAOYSA-N
    • SMILES: C(C1=CC(Br)=CN=C1)(N1CC(C2ON=C(CC3=CC=CC=C3OC)N=2)C1)=O

3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6064-5159-2μmol
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
2μmol
$57.0 2023-09-09
Life Chemicals
F6064-5159-5μmol
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
5μmol
$63.0 2023-09-09
Life Chemicals
F6064-5159-10μmol
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
10μmol
$69.0 2023-09-09
Life Chemicals
F6064-5159-20μmol
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
20μmol
$79.0 2023-09-09
Life Chemicals
F6064-5159-1mg
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
1mg
$54.0 2023-09-09
Life Chemicals
F6064-5159-2mg
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
2mg
$59.0 2023-09-09
Life Chemicals
F6064-5159-3mg
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
3mg
$63.0 2023-09-09
Life Chemicals
F6064-5159-4mg
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
4mg
$66.0 2023-09-09
Life Chemicals
F6064-5159-5mg
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
5mg
$69.0 2023-09-09
Life Chemicals
F6064-5159-10mg
3-bromo-5-(3-{3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine
1396683-52-5
10mg
$79.0 2023-09-09

Additional information on 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine

Introduction to 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine (CAS No. 1396683-52-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. One such compound, 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine (CAS No. 1396683-52-5), has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic derivatives that exhibit a broad spectrum of biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine is characterized by its complex arrangement of functional groups, including a bromo substituent, an azetidine ring, and a pyridine moiety. These structural elements contribute to its distinct chemical properties and biological interactions. The presence of the bromo group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the azetidine ring and pyridine moiety are known to interact with biological targets, suggesting potential applications in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine make it a promising candidate for further investigation in this context. Specifically, the compound has shown potential in inhibiting enzymes involved in inflammatory responses and cancer progression. These findings are supported by recent studies that have explored the pharmacological properties of similar heterocyclic derivatives.

The synthesis of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-methoxybenzylmethylamine and 1,2,4-triazole derivatives. These intermediates are then coupled using established organic synthesis techniques to form the final product. The bromination step is particularly critical as it introduces the reactive bromo group necessary for subsequent functionalization.

The biological activity of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol-5-yl}azetidine-1-carbonyl)pyridine has been evaluated through various in vitro assays. Initial studies have demonstrated its ability to inhibit the activity of certain kinases and other enzymes implicated in disease pathways. For instance, research has shown that this compound can modulate the activity of Janus kinases (JAKs), which are involved in signal transduction processes relevant to inflammation and immune responses. Additionally, preliminary data suggest that it may have effects on cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation.

The therapeutic potential of 3-bromo-5-(3-{3-(2-methoxyphenyl)methyl-1,2,4-oxadiazol}-5-yI)azetidine-l-carbonyl)pyridine extends beyond its anti-inflammatory properties. Emerging evidence indicates that it may also exhibit antitumor effects by interfering with key signaling pathways that promote cancer cell growth and survival. This is particularly intriguing given the increasing recognition of targeted therapy approaches in oncology. The compound's ability to selectively interact with specific biological targets makes it an attractive candidate for further development into novel therapeutic agents.

In conclusion, 3-bromo-l(3-{3(2-methoxyphenyl)methyl-l, 24-dioxadiazol-S-yI)azetidinc-l-carbonyl)pyridinc (CAS No. 13966835255) represents a significant advancement in medicinal chemistry research. Its unique structural features and demonstrated biological activities position it as a promising candidate for further investigation into new therapeutic strategies. As research continues to uncover additional insights into its pharmacological properties, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD